Cas no 134518-89-1 (Propanoic acid, 2,2-dimethyl-, 3-formylphenyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 3-formylphenyl ester
• CAS No: 134518-89-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1235666
• PubChem ID: 11117215
• Update Time: 2025-04-20

Propanoic acid, 2,2-dimethyl-, 3-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 3-formylphenyl ester
• (3-formylphenyl) 2,2-dimethylpropanoate
• SCHEMBL1035304
• 134518-89-1
• DTXSID90455808
• 3-pivaloyloxybenzaldehyde
• 3-pivaloyloxy-benzaldehyde
• 3-formylphenyl pivalate
• 3-Formylphenyl pivalate, AldrichCPR
• AKOS015948473
• MFCD11888309
• ZBNVLZQFBZYFSC-UHFFFAOYSA-N

• Inchi： 1S/C12H14O3/c1-12(2,3)11(14)15-10-6-4-5-9(7-10)8-13/h4-8H,1-3H3
• InChI Key： ZBNVLZQFBZYFSC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37